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Get Quote

The table below summarizes key identifiers and physical properties for 3-Nitro-2-butanol and several

structural analogs. This data is crucial for initial compound characterization and selection.

Compound
Name

CAS
Number

Molecular
Formula

Molecular Weight
(g/mol)

Key Physical
Properties

| 3-Nitro-2-butanol [1] [2] | 6270-16-2 | C4H9NO3 | 119.12 | Boiling Point: 55 °C at 0.5 mmHg [2]

Density: 1.1 g/mL at 25 °C [2] Flash Point: 196 °F (91 °C) [2] Melting Point: 309.27 K (36.12 °C) [3] | | 2-

Methyl-2-nitro-1-butanol [4] | 77392-55-3 | C5H11NO3 | 133.15 | Information limited to molecular

identifier. | | 3-Phenyl-2-butanol [4] | 1502-79-0 | C10H14O | 150.22 | Information limited to molecular

identifier. | | 1-Dipropylamino-2-butanol [4] | 103859-39-8 | C10H23NO | 173.30 | Information limited to

molecular identifier. | | 1-Dibutylamino-2-butanol [4] | 126091-60-9 | C12H27NO | 201.36 | Information

limited to molecular identifier. |

Experimental Insights into Nitro Alcohol Behavior

One relevant experimental study investigates the hydrogen-bonding associations of β-nitro alcohols, which

provides context for their behavior in solution.
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Infrared Spectroscopy Analysis: Infrared absorption spectra of β-nitro alcohols (R2C(NO2)CH2OH)

show they are largely monomeric in dichloromethane but form associated species in carbon
tetrachloride [5].

Association Number: The nitro group significantly influences association. It reduces the association
number from approximately three (observed in neopentyl alcohol) to near two in nitro alcohols [5].

Electron Deficiency Role: Association constants in carbon tetrachloride increase with the number of
nitro groups, indicating that hydrogen bonding tendency is linked to the electron deficiency on the

hydroxyl carbon atom induced by the nitro group [5].

Basic Conceptual Workflow for Nitro Alcohol Analysis

While specific protocols for comparing nitro alcohols were not available, the diagram below outlines a

general experimental workflow based on common practices for characterizing chemical compounds. This

workflow integrates the hydrogen-bonding study mentioned above.
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The key steps in this workflow are:

Purification & Characterization: Begin with pure, well-characterized samples of each nitro alcohol,
confirming their identity and purity [2].

Structural Analysis: Use techniques like IR spectroscopy to identify functional groups and study
intermolecular interactions like hydrogen bonding [5].

Physical Property Measurement: Measure and compare properties such as boiling point, density,
and solubility [3] [2].

Study Behavior in Solution: Investigate how the compounds behave in different solvents, which can
reveal insights into acidity, association, and reactivity [5].

Data Analysis & Comparison: Synthesize all data to compare the performance and properties of the
different nitro alcohols.

Research Recommendations

The available data is a starting point. For a comprehensive comparison guide, you may need to explore these

avenues:

Specialized Chemical Databases: Search SciFinder or Reaxys for deeper physical property data,
synthetic protocols, and toxicological information on these specific compounds.

Scientific Literature: Conduct a thorough review on platforms like Google Scholar or PubMed using
the compound names and CAS numbers to find full-text papers on their synthesis, reactivity, and

applications, particularly in drug development.
Experimental Focus: To fill the gaps, you could design experiments to directly compare properties

like acidity (pKa measurement), thermal stability (TGA/DSC), and reactivity towards common
reagents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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